Cas no 17511-50-1 (Ua8967)

• Product Name: Ua8967
• CAS No: 17511-50-1
• MF: C₂₀H₂₃N₃
• MW: 305.416724443436
• CID: 2170607
• PubChem ID: 563075
• Update Time: 2025-04-21

Ua8967 Chemical and Physical Properties

Names and Identifiers

• UA8967
• YHZKIEWEQQRAHY-UHFFFAOYSA-N
• 17511-50-1
• HMS1381A07
• STK146865
• CBMicro_016208
• CHEMBL1530315
• Oprea1_368985
• IDI1_002946
• MLS001181695
• NCGC00343582-01
• BIM-0016115.P001
• ChemDiv2_004231
• HMS2858O18
• EU-0080135
• 3-[(4-Benzyl-1-piperazinyl)methyl]-1H-indole #
• Piperazine, 1-benzyl-4-(3-indolylmethyl)-
• 3-((4-benzylpiperazin-1-yl)methyl)-1H-indole
• CCG-5192
• AKOS000550865
• 3-[(4-benzylpiperazin-1-yl)methyl]-1H-indole
• 3-[(4-benzylpiperazino)methyl]-1H-indole
• SMR000567480
• Ua8967

• Inchi： 1S/C20H23N3/c1-2-6-17(7-3-1)15-22-10-12-23(13-11-22)16-18-14-21-20-9-5-4-8-19(18)20/h1-9,14,21H,10-13,15-16H2
• InChI Key： YHZKIEWEQQRAHY-UHFFFAOYSA-N
• SMILES： N1(CC2=CNC3C=CC=CC2=3)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 305.189197746Da
• Monoisotopic Mass: 305.189197746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.3Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.185±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),

Ua8967 Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles